Cas no 13587-68-3 (3MeE2-8-en)
3MeE2-8-en structure
Product Name:3MeE2-8-en
CAS No:13587-68-3
MF:C19H24O2
MW:284.392665863037
CID:49352
PubChem ID:15692362
Update Time:2025-04-18
3MeE2-8-en Chemical and Physical Properties
Names and Identifiers
-
- 3MeE2-8-en
- (17b)-3-Methoxyestra-1,3,5(10),8(9)-tetraen-17-ol
- (17β)-3-methoxy-Estra-1,3,5(1
- 13587-68-3
- (9S,13S,14S,17S)-3-methoxy-13-methyl-6,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-17-ol
- SCHEMBL11782101
-
- Inchi: 1S/C19H24O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4-6,11,15,17-18,20H,3,7-10H2,1-2H3/t15-,17+,18+,19+/m1/s1
- InChI Key: QSNKKEPMKDBTSW-BVBHFADKSA-N
- SMILES: O[C@H]1CC[C@H]2C3=CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC
Computed Properties
- Exact Mass: 284.17800
- Monoisotopic Mass: 284.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46000
- LogP: 3.83230
3MeE2-8-en Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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